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Key Rheological & Physicochemical Properties of

TMPTO

The table below summarizes the core properties that define TMPTOQO's performance as a lubricating base oil

[1].

Property

Value | Description

Significance

Viscosity Index

Flash Point

Low-Temperature

Fluidity

Oxidative Stability

Base Oil Lubricity

189 [1]

309 °C [1]

Pour point of -41 °C [1]

Oxidative induction time of 13

min [1]

High [1]

Excellent viscosity-temperature performance
(minimal thinning with heat).

High thermal stability and low flammability
risk.

Good performance in cold environments.

Moderate inherent stability; enhanced with
additives.

Low friction and anti-wear properties even
without additives.
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Property Value /| Description Significance
Additive Excellent with conventional Formulation flexibility to enhance extreme
Compatibility additives (e.g., ZDDP) [1] pressure and anti-wear properties.

Experimental Insights and Enhancement Protocols

Recent studies have explored TMPTQO's performance under specific conditions and with various additives.

High-Speed Machining Performance

A 2024 study investigated TMPTO with sulfurized vegetable oil additives (4-8% concentration) in high-
speed drilling of aluminum alloy Al-6061 [2].

* Key Rheological Factor: Lubricity to reduce friction at the tool-workpiece interface.

o Experimental Protocol: A Taguchi L27 orthogonal array design tested parameters like spindle
speed, feed rate, and additive concentration. Power consumption and surface roughness were
measured outcomes [2].

¢ Finding: Spindle speed had the greatest impact (87.89%) on power consumption, while feed rate
(43.51%) and spindle speed (38.48%) most influenced surface roughness. Additive concentration had
a more pronounced effect on surface quality than on power [2].

Tribological and Triboelectrical Enhancement

Another 2024 study blended TMPTO with 1-5 wt% of a Protic Ionic Liquid (PIL) to improve performance

under electrical current [3].

¢ Key Rheological Factor: Film resistivity and frictional properties under triboelectrical conditions.

e Experimental Protocol: A custom-designed ball-on-disc tribometer applied 1-2 A current at a
constant 4.5 V. The static resistance and frictional properties of different PIL blends were measured
[3].

¢ Finding: The blend with 1% wt PIL showed a 53% improvement in frictional properties and better
wear performance under a 2A current, attributed to its lowest film resistivity of 0.14 mQ [3].
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Synthesis and Fundamental Property Analysis

The core synthesis method and property evaluation of TMPTO provide a foundation for its rheological

behavior [1].

¢ Synthesis Protocol: TMPTO is prepared via esterification of oleic acid with trimethylolpropane (TMP)
without solvent, using a solid acid catalyst. This method achieved a high conversion rate of 96.5% [1].

¢ Property Evaluation: The synthesized TMPTO was characterized for its physicochemical properties,
including viscosity-temperature performance, flash point, foaming stability, hydrolytic stability, and
lubricity [1].

Relationship Between Properties, Additives, and
Performance

The following diagram illustrates how TMPTO's inherent properties and additive interactions influence its

final performance.

i Additives
TMPTO Base Oil (e.g., PIL, Sulfurized)

Ester Molecular Structure Low Film Resistivity Extreme Pressure Film

High Flash Point Reduced Friction Reduced Wear

Performance Outcomes Thermal & Oxidative Stability

Click to download full resolution via product page
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This diagram shows how TMPTO's molecular structure dictates its core properties, which are enhanced by

additives to achieve target performance outcomes.

Key Takeaways for Researchers

¢ A Sustainable and High-Performance Base Oil: TMPTO's excellent inherent lubricity, high viscosity
index, and good low-temperature fluidity make it a strong, biodegradable candidate to replace mineral
oils [2] [1].

¢ Performance is Tunable: Its properties can be significantly enhanced by formulating with specific
additives. lonic liquids can improve triboelectrical performance [3], while sulfurized additives can
boost extreme pressure capacity [2] [1].

e Consider the Application Context: The relative importance of rheological properties depends on the
operating environment. For high-speed machining, lubricity is critical [2], whereas under electrical
current, film resistivity becomes a key factor [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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